Cas no 1362703-24-9 (3-(4-bromophenoxy)-2,6-dimethylpyridine)

• Product Name: 3-(4-bromophenoxy)-2,6-dimethylpyridine
• CAS No: 1362703-24-9
• MF: C₁₃H₁₂BrNO
• MW: 278.14448261261
• CID: 2105637
• Update Time: 2023-11-19

3-(4-bromophenoxy)-2,6-dimethylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenoxy)-2,6-dimethylpyridine
• CID 121003998
• Pyridine, 3-(4-bromophenoxy)-2,6-dimethyl-

• Inchi： 1S/C13H12BrNO/c1-9-3-8-13(10(2)15-9)16-12-6-4-11(14)5-7-12/h3-8H,1-2H3
• InChI Key： CGCADXIKCFQCOC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OC1=CC=C(C)N=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 216
• Topological Polar Surface Area: 22.1

Experimental Properties

• Density: 1.377±0.06 g/cm3(Predicted)
• Boiling Point: 324.1±37.0 °C(Predicted)
• pka: 5.97±0.10(Predicted)